Cas no 833445-96-8 (Adenosine, 8-[(1E)-2-phenylethenyl]-)

Adenosine, 8-[(1E)-2-phenylethenyl]- structure
833445-96-8 structure
Product Name:Adenosine, 8-[(1E)-2-phenylethenyl]-
CAS No:833445-96-8
MF:C18H19N5O4
MW:369.374563455582
CID:673483
PubChem ID:23250821
Update Time:2025-04-19

Adenosine, 8-[(1E)-2-phenylethenyl]- Chemical and Physical Properties

Names and Identifiers

    • Adenosine, 8-[(1E)-2-phenylethenyl]-
    • (2R,3R,4S,5R)-2-[6-amino-8-(2-phenylethenyl)purin-9-yl]-5-(hydroxymethyl)oxolane-3,4-diol
    • (2R,3R,4S,5R)-2-(6-Amino-8-((E)-styryl)-9H-purin-9-yl)-5-(hydroxymethyl)tetrahydrofuran-3,4-diol
    • 833445-96-8
    • (2R,3R,4S,5R)-2-{6-amino-8-[(1E)-2-phenylethenyl]-9H-purin-9-yl}-5-(hydroxymethyl)oxolane-3,4-diol
    • Inchi: 1S/C18H19N5O4/c19-16-13-17(21-9-20-16)23(18-15(26)14(25)11(8-24)27-18)12(22-13)7-6-10-4-2-1-3-5-10/h1-7,9,11,14-15,18,24-26H,8H2,(H2,19,20,21)/b7-6+/t11-,14-,15-,18-/m1/s1
    • InChI Key: DAEQZRXRIPKCPU-HGBQRMJASA-N
    • SMILES: O1[C@H](CO)[C@H]([C@H]([C@@H]1N1C(/C=C/C2C=CC=CC=2)=NC2C(N)=NC=NC1=2)O)O

Computed Properties

  • Exact Mass: 369.14370410g/mol
  • Monoisotopic Mass: 369.14370410g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 4
  • Complexity: 532
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 140Ų
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